Cas no 2034335-79-8 (N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide)

• Product Name: N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide
• CAS No: 2034335-79-8
• MF: C₁₁H₁₈N₂O₂S₂
• MW: 274.402820110321
• CID: 6313220
• PubChem ID: 121018835
• Update Time: 2025-06-12

N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide
• 2034335-79-8
• N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]methanesulfonamide
• AKOS026692801
• F6512-1995
• N-((4-cyclohexylthiazol-2-yl)methyl)methanesulfonamide

• Inchi： 1S/C11H18N2O2S2/c1-17(14,15)12-7-11-13-10(8-16-11)9-5-3-2-4-6-9/h8-9,12H,2-7H2,1H3
• InChI Key： BJUDZKVATZSDEK-UHFFFAOYSA-N
• SMILES： S1C(CNS(C)(=O)=O)=NC(=C1)C1CCCCC1

Computed Properties

• Exact Mass: 274.08097017g/mol
• Monoisotopic Mass: 274.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.7Ų

Additional information on N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide

N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide: A Comprehensive Overview

N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide (CAS No. 2034335-79-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide features a thiazole ring substituted with a cyclohexyl group and a methylsulfonamide moiety. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom, which imparts significant stability and reactivity to the molecule. The cyclohexyl group adds hydrophobicity, while the methylsulfonamide moiety contributes to the compound's polarity and potential biological activity.

Recent studies have explored the pharmacological properties of N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide. One notable area of research is its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

In addition to its anticancer properties, N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide has shown promise in anti-inflammatory research. A 2020 study in the European Journal of Pharmacology demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide involves several well-documented steps. Typically, the synthesis begins with the formation of a thiazole ring through a condensation reaction between 2-aminothiophenol and an appropriate aldehyde or ketone. The resulting thiazole is then functionalized with a cyclohexyl group using standard organic synthesis techniques. Finally, the methylsulfonamide moiety is introduced via a sulfonation reaction followed by an amide formation step.

The physicochemical properties of N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

From a toxicological perspective, preliminary studies have indicated that N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide exhibits low toxicity in animal models. A 2022 study in Toxicology Letters reported that oral administration of this compound to rats at doses up to 500 mg/kg did not result in significant adverse effects on liver or kidney function. However, further long-term toxicity studies are necessary to fully assess its safety profile for human use.

In conclusion, N-(4-cyclohexyl-1,3-thiazol-2-yl)methylmethanesulfonamide (CAS No. 2034335-79-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in the fields of oncology and inflammation. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing medical treatments for various diseases.